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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the physicochemical properties,
analytical methodologies, and handling considerations for 2,3,4,5-tetramethylhexane. While a
simple branched alkane, a thorough understanding of its characteristics is crucial for its
application as a solvent, reference compound, or in other research capacities. This document
consolidates key data into accessible tables and provides a detailed protocol for purity
assessment using Gas Chromatography-Mass Spectrometry (GC-MS). Notably, a review of
current literature indicates no significant biological activity or direct application in drug
development signaling pathways for this molecule.

Introduction

2,3,4,5-Tetramethylhexane is a saturated, branched-chain alkane with the chemical formula
C10H22.[1] As an isomer of decane, it possesses a unique molecular structure that influences
its physical and chemical properties. This guide serves as a technical resource for
professionals in research and development who may encounter or utilize this compound. A
clear understanding of its molecular weight, boiling point, density, and analytical signatures is
essential for its proper use in experimental settings.

Physicochemical and Analytical Data
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The properties of 2,3,4,5-tetramethylhexane are summarized in the table below. This data is
critical for predicting its behavior in various experimental conditions and for developing
appropriate analytical methods.

Property Value Reference(s)
Molecular Formula C10H22 [2][3]
Molecular Weight 142.28 g/mol [1112]
CAS Number 52897-15-1 [1][2]
IUPAC Name 2,3,4,5-tetramethylhexane [1]
Density 0.746 g/cm3 [2]
Boiling Point 156.2 °C to 161 °C [2113114]
Melting Point -12.59 °C [2]
Refractive Index 1.4181 [2]
Flash Point 42.8 °C [5]
Vapor Pressure 3.77 mmHg at 25°C [5]
Critical Temperature 331°C [4]
Critical Pressure 19.5 atm [4]
Kovats Retention Index 923 (Standard non-polar [1][6]
column)

Experimental Protocol: Purity Assessment by Gas
Chromatography-Mass Spectrometry (GC-MS)

The purity of 2,3,4,5-tetramethylhexane is crucial for its application in sensitive research. GC-
MS is the standard method for determining the purity and identifying potential isomeric or other
impurities.

Objective: To quantify the purity of a 2,3,4,5-tetramethylhexane sample and identify any
contaminants.
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Materials:

2,3,4,5-tetramethylhexane sample

High-purity hexane (or other suitable solvent) for dilution

Autosampler vials with septa

Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

Non-polar capillary column (e.g., DB-5ms, HP-5ms)
Methodology:
e Sample Preparation:

o Prepare a 1% (v/v) solution of the 2,3,4,5-tetramethylhexane sample in high-purity
hexane.

o Transfer the solution to an autosampler vial and cap securely.
o Prepare a blank sample containing only the high-purity hexane.

e GC-MS Instrument Parameters (Example):

[¢]

Injector Temperature: 250 °C

[e]

Injection Volume: 1 pL

o

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

[¢]

[e]

Oven Temperature Program:
= Initial temperature: 50 °C, hold for 2 minutes

= Ramp: 10 °C/min to 250 °C
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= Hold at 250 °C for 5 minutes

o MS Transfer Line Temperature: 280 °C

o lon Source Temperature: 230 °C

o Electron lonization (El) Energy: 70 eV

o Mass Scan Range: 40-400 amu

o Data Acquisition and Analysis:

[¢]

Inject the blank sample to identify any solvent-related impurities or system contaminants.
o Inject the prepared 2,3,4,5-tetramethylhexane sample.

o Integrate the peaks in the resulting chromatogram. The purity is calculated as the
percentage of the area of the main peak relative to the total area of all peaks.

o The mass spectrum of the main peak should be compared to a reference library (e.g.,
NIST) to confirm the identity of 2,3,4,5-tetramethylhexane.

o Analyze the mass spectra of any impurity peaks for tentative identification. Common
impurities may include other C10 isomers.[7]

Analytical Workflow for 2,3,4,5-Tetramethylhexane

The following diagram illustrates the logical workflow for the analysis of a 2,3,4,5-
tetramethylhexane sample.
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GC-MS Analysis Workflow for 2,3,4,5-Tetramethylhexane
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Caption: Workflow for Purity Analysis of 2,3,4,5-Tetramethylhexane.
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Biological Activity and Relevance in Drug
Development

A thorough review of scientific literature and chemical databases reveals a lack of significant
reported biological activity for 2,3,4,5-tetramethylhexane. As a simple, non-functionalized
alkane, it is not expected to interact specifically with biological macromolecules or participate in
signaling pathways. Consequently, this compound is not a focus of current drug development
efforts. Its primary relevance to the pharmaceutical industry is likely as a non-polar solvent or
as a component in complex hydrocarbon mixtures.

Safety and Handling

2,3,4,5-Tetramethylhexane should be handled with appropriate safety precautions in a
laboratory setting.

e General Handling: Use in a well-ventilated area. Avoid inhalation of vapors and contact with
skin and eyes.[8] Wear appropriate personal protective equipment (PPE), including safety
goggles, gloves, and a lab coat.

e First Aid:

Inhalation: Move the individual to fresh air. If breathing is difficult, seek medical attention.

[8]

[e]

Skin Contact: Wash the affected area with soap and water.[8]

[e]

o

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[8]

o

Ingestion: Do not induce vomiting. Rinse mouth with water and seek medical attention.[8]

o Fire Safety: 2,3,4,5-tetramethylhexane is flammable. Use appropriate extinguishing media
such as dry chemical, carbon dioxide, or alcohol-resistant foam in case of a fire.[8]

Conclusion
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2,3,4,5-Tetramethylhexane is a well-characterized branched alkane with a molecular weight of
142.28 g/mol . While it lacks known biological activity relevant to drug development, a
comprehensive understanding of its physicochemical properties and analytical characterization
is vital for its use in research and industrial applications. The provided GC-MS protocol offers a
reliable method for purity assessment, ensuring the quality and consistency of the compound in
experimental setups. Adherence to standard safety protocols is essential when handling this
flammable hydrocarbon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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